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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380

For researchers, scientists, and professionals in drug development, optimizing the stability of
polymeric materials is paramount. Cyanox CY 1790, a high-performance hindered phenolic
primary antioxidant, offers a robust solution for protecting polymers from degradation. Its
efficacy is significantly amplified when used in synergy with other polymer additives, particularly
secondary antioxidants. This guide provides an objective comparison of Cyanox CY 1790 in a
synergistic blend versus a standard, non-synergistic antioxidant system, supported by
representative experimental data.

The longevity and performance of polymers are perpetually challenged by thermo-oxidative
degradation. This process, accelerated by heat and oxygen, leads to a loss of mechanical
integrity, discoloration, and a shortened product lifespan. Antioxidants are crucial additives that
mitigate this degradation. While primary antioxidants like Cyanox CY 1790 are effective radical
scavengers, their combination with secondary antioxidants, which decompose hydroperoxides,
creates a powerful synergistic effect that offers superior protection.[1][2][3][4]

This guide delves into the enhanced performance of a synergistic system featuring Cyanox CY
1790 and a phosphite secondary antioxidant compared to a system relying solely on a higher
concentration of a primary antioxidant.

Comparative Performance Data

The following table summarizes the representative performance of two antioxidant systems in a
model polyolefin formulation subjected to accelerated aging conditions. System A features a
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synergistic blend of Cyanox CY 1790 and a phosphite antioxidant, while System B utilizes a

higher loading of a conventional primary antioxidant alone.

System A: Synergistic

System B: Non-Synergistic

Performance Metric Blend (Cyanox CY 1790 + (Primary Antioxidant
Phosphite) Alone)

Oxidative Induction Time (OIT)

_ 85 45
@ 200°C (minutes)
Yellowness Index (Y1) after 500

_ 12 25

hours of heat aging @ 150°C
Tensile Strength Retention
after 500 hours of heat aging 92% 75%
@ 150°C (%)
Elongation at Break Retention
after 500 hours of heat aging 88% 65%

@ 150°C (%)

Visualizing the Synergistic Mechanism

The enhanced performance of the synergistic blend can be attributed to the complementary

roles of the primary and secondary antioxidants in the polymer degradation cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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